Cas no 1416368-01-8 (2,6-Diphenylmethyl-4- methoxyaniline)

• Product Name: 2,6-Diphenylmethyl-4- methoxyaniline
• CAS No: 1416368-01-8
• MF: C₃₃H₂₉NO
• MW: 455.589468717575
• CID: 2084435
• PubChem ID: 131873578
• Update Time: 2025-10-15

2,6-Diphenylmethyl-4- methoxyaniline Chemical and Physical Properties

Names and Identifiers

• 2,6-Diphenylmethyl-4- methoxyaniline
• 2,6-bis(diphenylmethyl)-4-methoxyaniline
• Benzenamine, 2,6-bis(diphenylmethyl)-4-methoxy-
• 2,6-Dibenzhydryl-4-methoxyaniline
• 1416368-01-8
• 2,6-Diphenylmethyl-4-methyl aniline
• F75602

• Inchi： 1S/C33H29NO/c1-35-28-22-29(31(24-14-6-2-7-15-24)25-16-8-3-9-17-25)33(34)30(23-28)32(26-18-10-4-11-19-26)27-20-12-5-13-21-27/h2-23,31-32H,34H2,1H3
• InChI Key： JEWCJMKABQBVIB-UHFFFAOYSA-N
• SMILES： C1(N)=C(C(C2=CC=CC=C2)C2=CC=CC=C2)C=C(OC)C=C1C(C1=CC=CC=C1)C1=CC=CC=C1

Computed Properties

• Exact Mass: 455.224914549g/mol
• Monoisotopic Mass: 455.224914549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 510
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8
• Topological Polar Surface Area: 35.2Ų